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Compound of Interest

Compound Name: Ikarisoside F

Cat. No.: B1139304 Get Quote

For Researchers, Scientists, and Drug Development Professionals

Introduction
Ikarisoside F, a flavonoid glycoside found in plants of the Epimedium genus, is a subject of

growing interest in phytochemical and pharmacological research. As a member of the 8-

prenylflavonoid family, which includes well-studied compounds like icariin and icaritin,

Ikarisoside F is presumed to share a range of biological activities, including anti-inflammatory,

anti-osteoporotic, and potential anti-cancer properties. These activities are often attributed to

the modulation of key cellular signaling pathways. This document provides a detailed overview

of the proposed chemical synthesis, methods for derivatization and quantitative analysis, and

insights into the relevant biological pathways associated with Ikarisoside F and its analogues.
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Property Value Reference

Chemical Name

3-[(2S,3R,4R,5R,6S)-4,5-

dihydroxy-6-methyl-3-

[(2S,3R,4S,5R)-3,4,5-

trihydroxyoxan-2-yl]oxyoxan-2-

yl]oxy-5,7-dihydroxy-2-(4-

hydroxyphenyl)-8-(3-

methylbut-2-enyl)chromen-4-

one

PubChem

Molecular Formula C31H36O14 PubChem

Molecular Weight 632.61 g/mol PubChem

CAS Number 113558-14-8 [1]

Proposed Chemical Synthesis of Ikarisoside F
While a direct, step-by-step total synthesis of Ikarisoside F is not extensively detailed in the

current literature, a plausible synthetic route can be devised based on the known synthesis of

its aglycone, icaritin, and general methods for flavonoid glycosylation. The key challenge lies in

the regioselective installation of the disaccharide moiety at the 3-hydroxyl group of icaritin.

Synthesis of the Aglycone (Icaritin)
The synthesis of icaritin, the core flavonoid structure of Ikarisoside F, has been reported and

serves as the foundational step.[2] A generalized workflow for icaritin synthesis is presented

below.
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Icaritin Synthesis Workflow

2,4,6-Trihydroxyacetophenone Chalcone Intermediate
Aldol Condensation

Flavanone Intermediate
Cyclization

Icaritin
Oxidative Dehydrogenation & Prenylation

Proposed Enzymatic Synthesis of Ikarisoside F

Icaritin

Ikarisoside_FActivated Disaccharide

Glycosyltransferase

Derivatization Workflow for GC-MS Analysis

Ikarisoside F Sample Silylation
Add BSTFA + TMCS

Heating (70-80°C) GC-MS Injection
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Inhibition of Inflammatory Signaling by Ikarisoside F Analogues
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Modulation of PI3K/AKT Pathway by Ikarisoside F Analogues
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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